Cas no 1119899-20-5 (6-Quinolinecarboxaldehyde, 4-benzo[b]thien-2-yl-)

• Product Name: 6-Quinolinecarboxaldehyde, 4-benzo[b]thien-2-yl-
• CAS No: 1119899-20-5
• MF: C₁₈H₁₁NOS
• MW: 289.351042985916
• CID: 2130096
• Update Time: 2023-11-19

6-Quinolinecarboxaldehyde, 4-benzo[b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

• 4-(benzo[b]thiophen-2-yl)quinoline-6-carbaldehyde
• CID 87632322
• 6-Quinolinecarboxaldehyde, 4-benzo[b]thien-2-yl-

• Inchi： 1S/C18H11NOS/c20-11-12-5-6-16-15(9-12)14(7-8-19-16)18-10-13-3-1-2-4-17(13)21-18/h1-11H
• InChI Key： GXBLDZYTCUMMCT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CN=C2C=CC(C=O)=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 510.1±45.0 °C(Predicted)
• pka: 4.28±0.49(Predicted)